Cas no 209412-02-2 (2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile)

• Product Name: 2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile
• CAS No: 209412-02-2
• MF: C₁₈H₁₃N₃S
• MW: 303.380922079086
• MDL: MFCD00173190
• CID: 4637251
• Update Time: 2025-10-28

2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-2-[6-(PHENYLSULFANYL)-3-PYRIDAZINYL]ACETONITRILE
• 2-phenyl-2-[6-(phenylsulfanyl)pyridazin-3-yl]acetonitrile
• 3-Pyridazineacetonitrile, α-phenyl-6-(phenylthio)-
• 2-Phenyl-2-(6-(phenylthio)pyridazin-3-yl)acetonitrile
• 2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile

• MDL： MFCD00173190
• Inchi： 1S/C18H13N3S/c19-13-16(14-7-3-1-4-8-14)17-11-12-18(21-20-17)22-15-9-5-2-6-10-15/h1-12,16H
• InChI Key： BXFIKXZZVRUCOB-UHFFFAOYSA-N
• SMILES： C1(=NN=C(SC2C=CC=CC=2)C=C1)C(C#N)C1=CC=CC=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 538.9±50.0 °C at 760 mmHg
• Flash Point: 279.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile

Compound CAS No. 209412-02-2: 2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile

The compound with CAS No. 209412-02-2, known as 2-Phenyl-2-6-(phenylsulfanyl)-3-pyridazinylacetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyridazine ring system, a phenyl group, and a phenylsulfanyl substituent, all connected through an acetonitrile functional group. The combination of these structural elements endows the molecule with intriguing chemical properties and potential bioactivity.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The presence of the phenylsulfanyl group in this compound introduces additional electronic and steric effects, which can significantly influence its reactivity and selectivity in biological systems. Moreover, the acetonitrile group is known for its ability to participate in hydrogen bonding, further enhancing the molecule's potential for bioavailability and target engagement.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. For instance, recent advancements in catalytic methods have enabled more efficient formation of the pyridazine ring system, which is critical for the compound's stability and functionality.

In terms of chemical properties, this compound exhibits notable thermal stability and solubility in organic solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These properties make it an ideal candidate for further exploration in photovoltaic applications or as a precursor for advanced materials.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Early research demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. More recent studies have expanded on these findings, revealing its ability to modulate cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has shown promise in catalytic processes due to its ability to act as a ligand in transition metal complexes. For example, it has been used as a chelating agent in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The development of this compound has also been driven by computational chemistry approaches, where molecular docking studies have provided insights into its binding modes with various protein targets. These studies have been instrumental in guiding further optimization efforts to improve its potency and selectivity.

In conclusion, CAS No. 209412-02-2 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development.